1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one

• IUPAC Name: 1-(1-benzyltriazol-4-yl)ethanone
• InChI: InChI=1S/C11H11N3O/c1-9(15)11-8-14(13-12-11)7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3
• InChI Key: XDYCFDHINZDZPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(N=N1)CC2=CC=CC=C2
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• CAS RN: 80819-67-6

Description

The compound “1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one” is a derivative of the 1,2,3-triazole family. It is related to Tris (1-benzyl-1H-1,2,3-triazol-4-yl)methyl amine, which is a polytriazolylamine ligand. This ligand is known to stabilize Cu (I) towards disproportionation and oxidation, thus enhancing its catalytic effect in the azide-acetylene cycloaddition.

Synthesis Analysis

The synthesis of this compound and its derivatives involves complex chemical reactions. For instance, the synthesis of the homoleptic complexes [M (ttzm)2] (PF6)2 (ttzm = tris (1-benzyl-1,2,3-triazol-4-yl)methyl)amine involves the tris (1,2,3-triazol-4-yl)methane framework.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The empirical formula is C30H30N10. The SMILES string representation of the molecule is C (N (Cc1cn (Cc2ccccc2)nn1)Cc3cn (Cc4ccccc4)nn3)c5cn (Cc6ccccc6)nn5.

Chemical Reactions Analysis

This compound is involved in various chemical reactions, particularly in the field of click chemistry. It is used as a ligand in the copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is a type of click chemistry.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a melting point of 132-143 °C. The compound’s molecular weight is 530.63.

Scientific Research Applications

Drug Discovery

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Organic Synthesis

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Polymer Chemistry

1,2,3-triazoles are used in polymer chemistry. .

Supramolecular Chemistry

1,2,3-triazoles are used in supramolecular chemistry. .

Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Materials Science

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In addition to these applications, 1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one has shown potential in cancer research. . . This suggests that 1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-one could potentially be used in cancer treatment. However, more research is needed to confirm this.

Mechanism of Action

The mechanism of action of this compound is related to its role as a ligand. It stabilizes Cu (I) towards disproportionation and oxidation, thus enhancing its catalytic effect in the azide-acetylene cycloaddition.

Safety and Hazards

This compound may cause serious eye irritation and may cause respiratory irritation. It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this compound.

Future Directions

The future directions for this compound could involve further exploration of its potential applications in click chemistry and other areas of chemistry. Additionally, more research could be done to understand its biological activity and potential therapeutic uses.